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Compound Focus: Hexyl crotonate

CAS No.: 19089-92-0

Cat. No.: S749177

Chemical Stability & Hydrolysis Guide

The core instability of hexyl crotonate in water stems from its structure as an ester. The following data

summarizes its key properties and stability characteristics.

- Source /

Property Value / Description
Context

Chemical Name Hexyl (E)-2-butenoate; Hexyl crotonate [1][2] [3]
Molecular Formula C10H1802 [4] [1] [2]
Water Solubility 52.1 mg/L at 25 °C (estimated) [5]
Hydrolysis Half-Life ~29.3 years at pH 7; ~2.93 years at pH 8 [5]
(Predicted)
Primary Stability Risk Hydrolysis (Base-catalyzed ester degradation) in [6] [5]

agueous systems.

The following diagram illustrates the hydrolysis reaction pathway and the key factors that accelerate this

process.
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Troubleshooting & Stabilization Strategies

Here are answers to common questions and practical steps to mitigate hydrolysis in your experiments.

FAQ 1: Why does my aqueous solution containing hexyl crotonate become cloudy and develop an off-
odor over time? This indicates that hydrolysis is occurring. The cloudiness results from the formation of
insoluble crotonic acid, while the off-odor is likely due to the release of hexanol, which has a boozy,

fermented scent [7] [8] [6].

FAQ 2: What is the most critical parameter to control for stabilizing hexyl crotonate? pH is the most
critical factor. You must maintain a neutral or slightly acidic pH environment. The hydrolysis reaction is

specifically base-catalyzed, meaning it is drastically accelerated in alkaline conditions [6] [5].

Experimental Protocol: Formulating a Stable Aqueous System For researchers developing a formulation

or reagent, follow this workflow to maximize stability.
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¢ Adjust and Buffer the Aqueous Phase: Before adding hexyl crotonate, adjust your aqueous buffer
to a target pH of 5.0 to 7.0 and verify it with a pH meter. Using a buffer, rather than a one-time
adjustment, will help maintain this pH during storage.

e Use a Co-solvent or Solubilizer: Since hexyl crotonate has very low water solubility, first dissolve it

in a water-miscible solvent like ethanol or dipropylene glycol (DPG) to create a concentrated stock
solution [6] [1]. This promotes the formation of a stable solution or microemulsion when mixed with
the aqueous phase, preventing the formation of large, unstable droplets.

e Mix Gently: Add the hexyl crotonate stock solution to the pre-adjusted aqueous phase with gentle
stirring to avoid introducing excess air.

¢ Verify Final pH: After combining all components, measure the pH of the final mixture to ensure it
remains within the target range.
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e Specify Proper Storage Conditions: Store the final preparation in a cool place (refrigeration is
ideal if the formulation allows) and in amber glass containers to protect it from both heat and light,
which can also degrade the compound [6].

FAQ 3: Can I use hexyl crotonate in a high-pH cleaning product formulation? It is not ideal. The high

pH environment typical of many cleaning products will rapidly hydrolyze and deactivate hexyl crotonate

[6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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